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Compound Name: 1,4-Diethynylbenzene

Cat. No.: B1207667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Diethynylbenzene (DEB) is a rigid, symmetrical aromatic compound featuring two terminal

alkyne groups.[1] This structure makes it an exceptionally valuable and versatile building block

in the field of click chemistry, particularly in the Copper(I)-catalyzed Azide-Alkyne Cycloaddition

(CuAAC). The CuAAC reaction is renowned for its high efficiency, selectivity, and

biocompatibility, forming a stable 1,2,3-triazole linkage.[2][3][4] The bifunctional nature of 1,4-
diethynylbenzene allows it to act as a linear, rigid linker or cross-linker in the synthesis of a

wide array of functional materials, polymers, and bioconjugates. Its applications span materials

science, organic electronics, and drug development.[1]

These notes provide an overview of the key applications of 1,4-diethynylbenzene in click

chemistry and detailed protocols for its use in polymerization and bioconjugation.

Physicochemical Properties of 1,4-Diethynylbenzene
The fundamental properties of 1,4-diethynylbenzene are summarized below, providing

essential data for experimental design.
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Property Value Reference(s)

Molecular Formula C₁₀H₆ [1]

Molecular Weight 126.16 g/mol [1][5]

Appearance Crystalline solid [1]

Melting Point 94–98 °C [1]

Boiling Point 182.8±23.0 °C (predicted) [1]

SMILES C#Cc1ccc(cc1)C#C [1]

InChI Key
MVLGANVFCMOJHR-

UHFFFAOYSA-N
[1]

Storage Temperature 2-8°C, under inert gas

Key Applications and Experimental Protocols
Synthesis of Conjugated Polymers
1,4-Diethynylbenzene is a primary monomer for synthesizing conjugated polymers and

microporous networks.[1][6] The rigid phenylene-ethynylene backbone imparts desirable

properties such as high thermal stability and conductivity, making these polymers suitable for

applications in organic electronics, photonics, and as molecular wires.[1][7] The CuAAC

reaction provides a highly efficient method for step-growth polymerization by reacting 1,4-
diethynylbenzene with various diazide monomers.
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Linker Synthesis (Step 1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1207667?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s580633
https://en.wikipedia.org/wiki/Azide-alkyne_Huisgen_cycloaddition
https://pmc.ncbi.nlm.nih.gov/articles/PMC3073167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3073167/
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.tcichemicals.com/CA/en/p/D2151
https://www.researchgate.net/publication/264314036_Transition-Metal-Catalyzed_Chain-Growth_Polymerization_of_14-Diethynylbenzene_into_Microporous_Crosslinked_Polyphenylacetylenes_the_Effect_of_Reaction_Conditions
https://pubmed.ncbi.nlm.nih.gov/12148994/
https://pubmed.ncbi.nlm.nih.gov/12148994/
https://pubmed.ncbi.nlm.nih.gov/12148994/
https://www.benchchem.com/product/b1207667#click-chemistry-reactions-involving-1-4-diethynylbenzene
https://www.benchchem.com/product/b1207667#click-chemistry-reactions-involving-1-4-diethynylbenzene
https://www.benchchem.com/product/b1207667#click-chemistry-reactions-involving-1-4-diethynylbenzene
https://www.benchchem.com/product/b1207667#click-chemistry-reactions-involving-1-4-diethynylbenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1207667?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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